4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL

• CAS No.: 4693-98-5
• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 4-(4-methoxy-2-methylphenyl)butan-1-ol
• InChI: InChI=1S/C12H18O2/c1-10-9-12(14-2)7-6-11(10)5-3-4-8-13/h6-7,9,13H,3-5,8H2,1-2H3
• InChI Key: HUWKLEVASHAQJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)CCCCO

Description

4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL (IUPAC name: 4-(4-methoxyphenyl)butan-1-ol) is a secondary alcohol with a phenyl group substituted by methoxy and methyl groups at specific positions. Its molecular formula is C₁₁H₁₆O₂, and it features a hydroxyl (-OH) group at the terminal carbon of a four-carbon chain. The methoxy (-OCH₃) and methyl (-CH₃) substituents on the aromatic ring influence its electronic and steric properties, making it distinct from simpler phenylbutanol derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL typically involves the reaction of 4-methoxy-2-methylphenylboronic acid with butanol under specific conditions. The reaction is often catalyzed by palladium complexes and may require the presence of a base such as potassium carbonate .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale reactions using similar reagents and conditions as in laboratory synthesis. The process is optimized for yield and purity, often involving multiple purification steps such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL can undergo various chemical reactions, including:

Oxidation: This reaction can convert the alcohol group into a carbonyl group.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The methoxy and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or aldehyde, while reduction could produce a different alcohol or hydrocarbon .

Scientific Research Applications

4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL has several applications in scientific research:

Chemistry: Used as a reactant in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL exerts its effects involves interactions with specific molecular targets. These targets may include enzymes or receptors that mediate its biological activity. The pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Key Properties :

• Molecular Weight : 180.24 g/mol (calculated from C₁₁H₁₆O₂).
• Structural Features : The para-methoxy and ortho-methyl groups on the benzene ring enhance lipophilicity compared to unsubstituted analogs.

Comparison with Similar Compounds

Below is a systematic comparison of 4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL with structurally or functionally related compounds, focusing on molecular features, physicochemical properties, and applications.

Structural Analogs with Substituted Phenyl Groups

4-(4-Methylphenyl)butan-1-ol

• Structure : Differs by lacking the methoxy group; methyl group is at the para position.
• Molecular Formula : C₁₁H₁₆O.
• Molecular Weight : 164.25 g/mol .
• Key Differences :
  • Reduced polarity due to the absence of the methoxy group.
  • Applications: Used as a research chemical in organic synthesis and material science .

4-[(4-Methylphenyl)amino]butan-1-ol

• Structure: Contains an amino (-NH-) linker between the butanol chain and the para-methylphenyl group.
• Molecular Formula: C₁₁H₁₇NO.
• Molecular Weight : 179.26 g/mol .
• Applications: Explored in drug design for its ability to enhance biological activity and selectivity .

Functional Group Variations

4-(Propan-2-ylamino)butan-1-ol

• Structure: Features an isopropylamino (-NH-CH(CH₃)₂) substituent.
• Molecular Formula: C₇H₁₇NO.
• Molecular Weight : 131.22 g/mol .
• Key Differences: The tertiary amino group increases solubility in polar solvents. Applications: Acts as a chiral auxiliary in asymmetric synthesis and exhibits plant growth-promoting properties .

4-(3-(p-Tolyl)isoxazol-5-yl)butan-1-ol

• Structure : Incorporates an isoxazole ring fused to a p-tolyl group.
• Molecular Formula: C₁₄H₁₇NO₂.
• Molecular Weight : 231.29 g/mol .
• Applications: Used in cycloaddition reactions for heterocyclic compound synthesis .

Physicochemical and Application Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Applications
4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL	C₁₁H₁₆O₂	180.24	-OH, -OCH₃, -CH₃	Research chemical, potential intermediate
4-(4-Methylphenyl)butan-1-ol	C₁₁H₁₆O	164.25	-OH, -CH₃	Organic synthesis
4-[(4-Methylphenyl)amino]butan-1-ol	C₁₁H₁₇NO	179.26	-OH, -NH-	Drug design
4-(Propan-2-ylamino)butan-1-ol	C₇H₁₇NO	131.22	-OH, -NH-	Asymmetric synthesis, agrochemicals
4-(3-(p-Tolyl)isoxazol-5-yl)butan-1-ol	C₁₄H₁₇NO₂	231.29	-OH, isoxazole	Heterocyclic synthesis

Research Findings and Trends

Bioactivity: Amino-substituted analogs (e.g., 4-[(4-methylphenyl)amino]butan-1-ol) show enhanced interactions with biological targets due to hydrogen bonding capabilities .

Synthetic Utility : Isoxazole-containing derivatives (e.g., 4-(3-(p-Tolyl)isoxazol-5-yl)butan-1-ol) are valuable in click chemistry, with reported yields up to 73% in cycloaddition reactions .

Biological Activity

4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL, also known as a phenolic compound, has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL can be represented as follows:

$$\text{C}_{12}\text{H}_{18}\text{O}_2$$

This compound features a butanol chain attached to a methoxy-substituted aromatic ring, which contributes to its unique biological properties.

Antimicrobial Activity

Recent studies have indicated that 4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL exhibits significant antimicrobial properties. It has been tested against various bacterial strains and fungi, showing promising results in inhibiting growth.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Candida albicans	64 µg/mL

These results suggest that the compound may serve as a potential candidate for developing new antimicrobial agents.

Anti-inflammatory Activity

The anti-inflammatory effects of this compound have been evaluated through in vitro assays. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Case Study:
In a study involving RAW264.7 macrophage cells, treatment with 10 µM of 4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL resulted in a significant reduction in NO production, indicating its potential as an anti-inflammatory agent .

The biological activity of 4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL is primarily attributed to its ability to interact with various molecular targets:

• Receptor Modulation : The compound may act as a ligand for specific receptors involved in inflammatory pathways.
• Enzyme Inhibition : It has been suggested that the compound inhibits enzymes such as cyclooxygenase (COX), which play a critical role in the inflammatory response.

In Vivo Studies

In vivo studies have further substantiated the anti-inflammatory effects observed in vitro. In a carrageenan-induced paw edema model in rats, administration of 20 mg/kg of the compound significantly reduced edema compared to control groups.

Cytotoxicity

The cytotoxic effects of 4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL have also been investigated against various cancer cell lines. Notably, it exhibited selective cytotoxicity against breast cancer cells (MDA-MB-231) with an IC50 value of approximately 25 µM.